Cas no 3811-29-8 (5,9,10-trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one)

• Product Name: 5,9,10-trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one
• CAS No: 3811-29-8
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 1487855
• PubChem ID: 5281644
• Update Time: 2025-04-21

5,9,10-trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one Chemical and Physical Properties

Names and Identifiers

• 5,9,10-trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one
• 2H,6H-Pyrano(3,2-b)xanthen-6-one, 5,9,10-trihydroxy-2,2-dimethyl-
• 2H,6H-Pyrano[3,2-b]xanthen-6-one, 5,9,10-trihydroxy-2,2-dimethyl-
• Jacareubin
• 5,9,10-trihydroxy-2,2-dimethylpyrano[3,2-b]xanthen-6-one
• 5,9,10-Trihydroxy-2,2-dimethyl-2H,6H-pyrano(3,2-b)xanthen-6-one
• UCLUVPCGXYTYEK-UHFFFAOYSA-N
• DTXSID80191521
• CHEBI:6079
• 5,9,10-trihydroxy-2,2-dimethyl-pyrano[3,2-b]xanthen-6-one
• HY-114716
• 3811-29-8
• CHEMBL1254294
• 5,9,10-Trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one #
• C10074
• 5,9,10-Trihydroxy-2,2-dimethylpyrano[3,2-b]xanthen-6(2H)-one
• AC1NQYSV
• Q27107029
• SCHEMBL4742088
• AKOS027325416
• CS-0064155
• DA-74620
• 5,9,10-trihydroxy-2,2-dimethylpyrano(3,2-b)xanthen-6-one
• 5,9,10-trihydroxy-2,2-dimethyl-pyrano(3,2-b)xanthen-6-one
• DTXCID20114012

• Inchi： 1S/C18H14O6/c1-18(2)6-5-8-11(24-18)7-12-13(14(8)20)15(21)9-3-4-10(19)16(22)17(9)23-12/h3-7,19-20,22H,1-2H3
• InChI Key： UCLUVPCGXYTYEK-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(C4C=CC(=C(C=4O3)O)O)=O)=C(C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 326.07903816g/mol
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 553.1±50.0 °C at 760 mmHg
• Flash Point: 206.5±23.6 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5,9,10-trihydroxy-2,2-dimethyl-2H,6H-pyrano[3,2-b]xanthen-6-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranoxanthones